Cas no 56745-22-3 (2-Cyclohexen-1-one, 3-butyl-5,5-dimethyl-)
56745-22-3 structure
Product Name:2-Cyclohexen-1-one, 3-butyl-5,5-dimethyl-
CAS No:56745-22-3
MF:C12H20O
MW:180.286603927612
CID:347982
PubChem ID:11769148
Update Time:2025-04-19
2-Cyclohexen-1-one, 3-butyl-5,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclohexen-1-one, 3-butyl-5,5-dimethyl-
- 3-butyl-5,5-dimethylcyclohex-2-en-1-one
- DTXSID60472108
- 56745-22-3
- AKOS014511103
- SCHEMBL20370331
-
- Inchi: 1S/C12H20O/c1-4-5-6-10-7-11(13)9-12(2,3)8-10/h7H,4-6,8-9H2,1-3H3
- InChI Key: ORPKYSDROGAQAE-UHFFFAOYSA-N
- SMILES: O=C1C=C(CCCC)CC(C)(C)C1
Computed Properties
- Exact Mass: 180.1515
- Monoisotopic Mass: 180.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
2-Cyclohexen-1-one, 3-butyl-5,5-dimethyl- Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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